3-Cyclohexyl-3-formyloxetane

• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol
• IUPAC Name: 3-cyclohexyloxetane-3-carbaldehyde
• InChI: InChI=1S/C10H16O2/c11-6-10(7-12-8-10)9-4-2-1-3-5-9/h6,9H,1-5,7-8H2
• InChI Key: DFIDOGRUZDBIHH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2(COC2)C=O

Description

3-Cyclohexyl-3-formyloxetane is a useful research compound. Its molecular formula is C10H16O2 and its molecular weight is 168.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Cyclohexyl-3-hydroxymethyloxetane (7.0 g) was dissolved in dry dichloromethane (20 ml) and added dropwise to a mixture of oxalyl chloride (1.1 eq, 4 ml) in dry dichloromethane (15 ml). At -70° C. a solution of dimethyl sulphoxide (7.15 ml) in dichloromethane (10 ml) was added. After stirring at -70° C. for 30 minutes triethylamine (29 ml) was added over 30 minutes. The reaction mixture was allowed to warm up to room temperature over a period of 3 hours and then quenched in water. Extraction with dichloromethane, followed by washing with dilute hydrochloric acid, saturated sodium bicarbonate solution and brine and drying over magnesium sulphate gave a solution which was evaporated to give 3-cyclohexyl-3-formyloxetane as a colourless oil.